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Compound of Interest

Compound Name: Phenthoate

Cat. No.: B10861093

An In-depth Technical Guide to Phenthoate: Chemical Structure and Properties

This technical guide provides a comprehensive overview of the chemical structure, IUPAC
nomenclature, and physicochemical properties of Phenthoate. It is intended for researchers,
scientists, and professionals involved in drug development and agrochemical research. The
guide includes a detailed visualization of the chemical structure and a summary of key
guantitative data.

Chemical Structure and IUPAC Name

Phenthoate is an organothiophosphate insecticide and acaricide.[1][2] Its chemical formula is
C12H1704PS2.[3][4] The molecule contains a chiral center, meaning it exists as two different
enantiomers.[5] The technical grade product is typically a racemic mixture.[5]

IUPAC Name: S-a-ethoxycarbonylbenzyl O,0-dimethyl phosphorodithioate[3][5][6]

Alternate IUPAC names include (RS)-Ethyl --INVALID-LINK--acetate and ethyl 2-
dimethoxyphosphinothioylsulfanyl-2-phenylacetate.[1][2]

Below is a two-dimensional representation of the Phenthoate chemical structure, generated
using the DOT language.
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Figure 1: Chemical structure of Phenthoate.

Physicochemical Properties

A summary of the key physicochemical properties of Phenthoate is presented in the table
below. These properties are crucial for understanding its environmental fate and behavior, as

well as for formulation development.
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Property Value Reference
Molecular Formula C12H1704PS:2 [21[3114]
Molecular Weight 320.4 g/mol [31[7]
Appearance Reddish-yellow liquid [3]
Melting Point 175+05°C [3]
Boiling Point De.c-omp0fses before reaching 3]
boiling point
Density 1.226 g/cm3 at 20°C [3]
Vapor Pressure 4 x 107> torr at 40°C [3]
Water Solubility (pure) ~10 mg/L at 24°C [3]
Partition Coefficient (log P) 3.69 - 3.82 [3]
Flash Point ~165 °C [3]

Experimental Protocols
Industrial Synthesis of Phenthoate

The industrial synthesis of Phenthoate involves a two-step process.[5]

o Preparation of the Intermediate: The key intermediate, alpha-carbethoxybenzyl chloride, is
prepared. This is typically achieved through the chlorination of either ethyl mandelate or ethyl
phenylacetate.

» Formation of the Phosphorodithioate Ester: The prepared alpha-carbethoxybenzyl chloride is
then reacted with O,0O-dimethyl phosphorodithioic acid (or its chloride derivative). This
reaction is conducted in the presence of a base, such as triethylamine, to neutralize the
hydrochloric acid formed during the reaction. The process is carried out in an organic solvent
like toluene or xylene under carefully controlled temperature and pH conditions to maximize
the yield and minimize the formation of by-products.
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Mechanism of Action: Acetylcholinesterase
Inhibition

Phenthoate functions as a non-systemic insecticide with both contact and stomach action.[5]
[6] Its primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE).[2][5]
[6] AChE is critical for the proper functioning of the nervous system in insects (and other
animals) as it is responsible for breaking down the neurotransmitter acetylcholine. By inhibiting

AChE, Phenthoate causes an accumulation of acetylcholine at the synaptic junctions, leading
to overstimulation of the nervous system, paralysis, and ultimately, the death of the insect.

The logical relationship of this signaling pathway is depicted in the diagram below.
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Figure 2: Phenthoate's mechanism of action via AChE inhibition.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10861093?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/518.htm
https://www.coromandel.biz/wp-content/uploads/2021/08/Phenthoate-Technical-92-Min.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenthoate
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/518.htm
https://www.coromandel.biz/wp-content/uploads/2021/08/Phenthoate-Technical-92-Min.pdf
https://www.benchchem.com/product/b10861093?utm_src=pdf-body
https://www.benchchem.com/product/b10861093?utm_src=pdf-body-img
https://www.benchchem.com/product/b10861093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exp!oratgry

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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